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Introduction

Trinexapac-ethyl (TE) is a widely used plant growth regulator (PGR) in the turfgrass industry,
valued for its ability to suppress vertical shoot growth, which reduces mowing frequency and
improves turf quality.[1][2] It belongs to the cyclohexanedione chemical class and its primary
mode of action is the inhibition of gibberellic acid (GA) biosynthesis.[3] TE is absorbed through
the foliage and effectively slows the growth of numerous turfgrass species.[1] This document
provides detailed application notes and experimental protocols for researchers and scientists to
optimize trinexapac-ethyl concentrations for effective turfgrass growth regulation.

Mechanism of Action: Gibberellic Acid Inhibition

Trinexapac-ethyl is classified as a Class A PGR, which means it inhibits the late stages of the
gibberellic acid (GA) biosynthesis pathway.[2] Specifically, it blocks the 33-hydroxylation of
GA20 to GA1, the latter being a biologically active GA that promotes cell elongation.[3] This
inhibition leads to a reduction in vertical shoot growth. An accumulation of the precursor GAzo
may also be observed.[3] This mode of action contrasts with Class B PGRs, such as
paclobutrazol, which inhibit GA synthesis at an earlier stage in the pathway.[2]
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Caption: Gibberellic acid biosynthesis pathway and points of inhibition by PGRs.

Application Notes for Trinexapac-ethyl

The efficacy of trinexapac-ethyl is dependent on the turfgrass species, application rate, and
frequency. The following tables summarize quantitative data from various studies.
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Table 1: Effects of Trinexapac-ethyl on Cool-Season
Turfgrass
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BENGHE

Application L

Turfgrass . Application o
. Rate (kg a.i. Key Findings Reference(s)

Species Frequency

ha?)

Clipping

Kentucky reduction of 22%
Bluegrass (Poa 0.17-0.29 Every 4 weeks to 41%; [4]

pratensis) improved turf
quality.
40% reduction in
0.375 Two applications  vegetative [5]
growth.
N N Improved overall
Not Specified Not Specified [6]
appearance.
) Improved
Creeping .
consistency of
Bentgrass .
) 0.017 Weekly ball roll distances  [7]
(Agrostis .
) on putting
stolonifera)
greens.

Enhanced ball

roll distances,

0.033 Every 2 weeks though [7]

enhancements

were temporary.

Increased ball

roll distances
0.05 Every 3 weeks ) [7]

relative to

untreated turf.
Tall Fescue 33% reduction in
(Festuca 0.375 Two applications  vegetative [5]
arundinacea) growth.
Chewing Fescue 21% reduction in
(Festuca rubra 0.375 Two applications  vegetative [5]
SsSp. commutata) growth.
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Perennial ] 57% reduction in
Single
Ryegrass 0.382 o floral stem [3]
; application o
(Lolium perenne) emission.

No significant

reduction in
Up to three ]
0.375 o cumulative [5]
applications o
clipping dry
weight.

Table 2: Effects of Trinexapac-ethyl on Warm-Season
Turfgrass
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Application L
Turfgrass . Application o
. Rate (kg a.i. Key Findings Reference(s)
Species Frequency
ha?)
Bermudagrass o Suppressed
0.2 (initial) + 0.1 o
(Cynodon Two applications  growth for up to [3]
(15 days later) i
dactylon) five weeks.
Effective in
>226 g ha™t ] o
) Sequential inhibiting [8]
(sequential)
development.
With rolling,
o achieved similar
‘MiniVerde' 0.027 kg ha™t ]
Weekly ball roll distance [9]
Bermudagrass (0.024 Ib acre™?) )
to higher rates
without rolling.
Enhanced root
mass in
Dwarf-type Every 10 days (6  'MiniVerde' and
i 0.0125 .y ] ys [10]
Bermudagrasses applications) 'FloraDwarf';
improved visual
quality.
Effective in
inhibiting
Japanese Lawn
_ >226 g ha™t ) development
Grass (Zoysia ) Sequential ) ) [8]
) ) (sequential) without affecting
japonica) )
visual
appearance.
Broadleaf o
Effective in
Carpetgrass >226 g ha™! ) o
) Sequential inhibiting [8]
(Axonopus (sequential)
development.
compressus)

Experimental Protocols
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This section outlines standardized protocols for evaluating the efficacy of trinexapac-ethyl on
turfgrass.

Protocol 1: Evaluating Vertical Growth Suppression and
Clipping Yield

Objective: To quantify the effect of different trinexapac-ethyl concentrations on turfgrass
vertical growth rate and biomass production.

Materials:

Established turfgrass plots (e.g., 1.5 m x 2.1 m) with a uniform stand of the target species.[7]
» Trinexapac-ethyl emulsifiable concentrate (EC) formulation.

o CO2-pressurized sprayer with appropriate nozzles for uniform coverage.

o Grass height meter or ruler.

» Reel or rotary mower with a collection basket.

» Drying oven.

» Analytical balance.

» Data collection sheets.

Methodology:

o Plot Establishment: Utilize a randomized complete block design with a minimum of three
replications for each treatment.[7] Include an untreated control group.

» Pre-treatment Maintenance: Maintain plots under standard conditions for the specific
turfgrass type (e.g., mowing height, irrigation, fertilization) for an acclimation period of at
least two weeks.

o Treatment Application:
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o Calibrate the sprayer to deliver a consistent volume (e.g., 700 L-ha™%).[7]
o On the day of application, mow all plots to a uniform height (e.g., 3 cm or 6 cm).[4][8]

o Apply the designated trinexapac-ethyl concentrations to the respective plots. Ensure
applications are made when foliage is dry and no rain is forecast for at least 4 hours.[10]

o Data Collection:

o Vertical Growth: At regular intervals (e.g., weekly), measure the canopy height using a
grass height meter or ruler before mowing.[4]

o Clipping Yield: Collect all clippings from each plot during routine mowing. Place the
clippings in labeled paper bags and dry in an oven at 60-70°C until a constant weight is
achieved. Record the dry weight.

o Mowing Frequency: Record the number of mowing events required to maintain the desired
turf height for treated versus control plots. A significant reduction indicates effective growth
regulation.[1]

o Data Analysis: Analyze data for vertical growth and clipping yield using Analysis of Variance
(ANOVA) to determine significant differences between treatments.

Protocol 2: Assessing Turfgrass Quality

Objective: To visually and quantitatively assess the impact of trinexapac-ethyl on turfgrass
aesthetic and functional quality.

Materials:

Treated turfgrass plots from Protocol 1.

NTEP (National Turfgrass Evaluation Program) visual rating sheets or similar standardized
system.[11]

Digital camera for image analysis.

Spectrophotometer or colorimeter for quantitative color measurement.[6]
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» Software for digital image analysis (to measure percent green cover).[12]
Methodology:

» Visual Quality Ratings: At regular intervals (e.g., weekly), trained evaluators should visually
assess the plots. Ratings are typically on a 1 to 9 scale, where 1 represents dead or dormant
turf, 9 represents ideal turf, and 6 is considered minimally acceptable.[9][11]

o Overall Quality: A holistic rating based on density, uniformity, and color.[11]

o Color: Genetic color of the turf (1=light green, 9=dark green).[11] TE can enhance color,
often resulting in a darker green or reddish hue.[6][13]

o Phytotoxicity: Injury or discoloration (1=severe injury, 9=no injury).[10]
e Quantitative Color Measurement:

o Use a spectrophotometer to measure leaf color, capturing data on lightness (L), green-red
hue (a), and yellow-blue hue (b).[6] This provides objective data to complement visual
ratings.

» Digital Image Analysis:
o Take standardized digital images of each plot weekly.

o Analyze images to calculate the percentage of green cover, providing an objective
measure of turf density and health.[12]

» Data Analysis: Use appropriate statistical methods (e.g., ANOVA, LSD test) to compare
quality ratings and quantitative measurements between treatments.[7]
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Caption: Standard experimental workflow for evaluating trinexapac-ethyl efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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